N-[(4-Morpholin-4-ylthian-4-yl)methyl]cyclohex-3-ene-1-carboxamide

• IUPAC Name: N-[(4-morpholin-4-ylthian-4-yl)methyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C17H28N2O2S/c20-16(15-4-2-1-3-5-15)18-14-17(6-12-22-13-7-17)19-8-10-21-11-9-19/h1-2,15H,3-14H2,(H,18,20)
• InChI Key: CGXMMLJRVJQDCB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)NCC2(CCSCC2)N3CCOCC3
• Molecular Formula: C17H28N2O2S
• Molecular Weight: 324.5 g/mol
• CAS No.: 2380145-48-0

Description

N-[(4-Morpholin-4-ylthian-4-yl)methyl]cyclohex-3-ene-1-carboxamide is a complex organic compound that features a morpholine ring, a thian ring, and a cyclohexene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-Morpholin-4-ylthian-4-yl)methyl]cyclohex-3-ene-1-carboxamide typically involves multiple steps, starting from readily available precursors. One common method involves the coupling of amino alcohols with α-haloacid chlorides, followed by cyclization and reduction reactions . The reaction conditions often require the use of transition metal catalysts and specific temperature and pressure conditions to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow systems to optimize the reaction conditions and improve efficiency. The use of solid-phase synthesis techniques can also be employed to streamline the process and reduce waste .

Chemical Reactions Analysis

Types of Reactions

N-[(4-Morpholin-4-ylthian-4-yl)methyl]cyclohex-3-ene-1-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions . The reaction conditions vary depending on the desired transformation but often involve controlled temperatures and the use of solvents to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or alcohols, while reduction may produce alkanes or amines .

Scientific Research Applications

N-[(4-Morpholin-4-ylthian-4-yl)methyl]cyclohex-3-ene-1-carboxamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used in the study of enzyme interactions and as a probe for biological pathways.

Industry: It can be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of N-[(4-Morpholin-4-ylthian-4-yl)methyl]cyclohex-3-ene-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• N-[(4-Morpholin-4-ylthian-4-yl)methyl]methanesulfonamide
• N-[(4-Morpholin-4-ylthian-4-yl)methyl]cyclopropanecarboxamide
• N-[(4-Morpholin-4-ylthian-4-yl)methyl]naphthalene-1-carboxamide

Uniqueness

N-[(4-Morpholin-4-ylthian-4-yl)methyl]cyclohex-3-ene-1-carboxamide is unique due to its specific combination of functional groups and ring structures, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.